Cas no 104285-82-7 (1H-Purine-2,6-dione,3,9-dihydro-1-propyl-)

1H-Purine-2,6-dione,3,9-dihydro-1-propyl- structure
104285-82-7 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1-propyl-
CAS No:104285-82-7
MF:C8H10N4O2
MW:194.19060087204
CID:173359
PubChem ID:128525
Update Time:2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,9-dihydro-1-propyl-
    • 1-propyl-3,7-dihydropurine-2,6-dione
    • 1-propylxanthine
    • 1H-Purine-2,6-dione, 3,7-dihydro-1-propyl-
    • 1-propyl-3,7-dihydro-1H-purine-2,6-dione
    • SCHEMBL8930198
    • DTXSID10146367
    • CHEMBL39986
    • SCHEMBL4423680
    • 1-Propyl-3,7-dihydro-purine-2,6-dione
    • BDBM50001490
    • 104285-82-7
    • IWBONKMODGBEOX-UHFFFAOYSA-N
    • PD179642
    • Inchi: 1S/C8H10N4O2/c1-2-3-12-7(13)5-6(10-4-9-5)11-8(12)14/h4H,2-3H2,1H3,(H,9,10)(H,11,14)
    • InChI Key: IWBONKMODGBEOX-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2)NC(N1CCC)=O

Computed Properties

  • Exact Mass: 194.0805
  • Monoisotopic Mass: 194.080376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.1

Experimental Properties

  • Density: 1.367
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.583
  • PSA: 78.09
  • LogP: 0.23520
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